Cas no 1157-84-2 (Benzaldehyde-\u200b2,\u200b4-\u200bdinitrophenylhydrazo\u200bne)

Benzaldehyde-2,4-dinitrophenylhydrazone is a derivative formed by the condensation of benzaldehyde with 2,4-dinitrophenylhydrazine (2,4-DNPH). This compound is primarily utilized as a reagent in analytical chemistry for the identification and quantification of carbonyl compounds, particularly aldehydes and ketones, through spectrophotometric or chromatographic methods. Its distinct orange to red crystalline appearance and high stability under standard conditions make it suitable for precise analytical applications. The product's strong absorbance in the visible spectrum allows for sensitive detection, while its well-defined melting point aids in verification. It is commonly employed in laboratory settings for qualitative and quantitative analysis of carbonyl-containing compounds.

$Benzaldehyde-\u200b2,\u200b4-\u200bdinitrophenylhydrazo\u200bne structure$

1157-84-2 structure

Product Name:Benzaldehyde-\u200b2,\u200b4-\u200bdinitrophenylhydrazo\u200bne

CAS No:1157-84-2

MF:C₁₃H₁₀N₄O₄

MW:286.2429022789

MDL:MFCD00156353

CID:176459

PubChem ID:24866873

Update Time:2025-07-15

Benzaldehyde-\u200b2,\u200b4-\u200bdinitrophenylhydrazo\u200bne Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde,2-(2,4-dinitrophenyl)hydrazone
- Benzaldehyde 2,4-Dinitrophenylhydrazone
- Benzaldehyde(DNPHDerivative)
- Benzaldehyde(DNPHDerivative) Solution
- Benzaldehyde-2,4-DNPH
- Benzaldehyde-DNPH
- Benzaldehyde-DNPH solution
- BENZALDEHYDE (2,4-DINITROPHENYL)HYDRAZONE
- benzaldehyde 2,4-dinitrohydrazone
- BENZALDEHYDE 2,4-DINTROPHENYLHYDRAZONE
- Benzaldehyde-2,4-dinitrophenylhydrazone
- benzaldehyde-2,4-dnph solution
- BENZALDEHYDE-2,4-DNPH,100MG,NEAT
- DNP of benzaldehyde
- SR-01000637460-1
- CCG-47871
- Benzaldehyde-2,4-DNPH, analytical standard
- Benzaldehyde-2,4-dinitrophenylhydrazone, environmental standard, 99%
- MFCD00156353
- Benzaldehyde, 2,4-dinitrophenyl hydrazone
- Benzaldehyde, (2,4-dinitrophenyl)hydrazone
- SCHEMBL22261609
- Benzaldehyde, 2-(2,4-dinitrophenyl)hydrazone
- Benzaldehyde, 1-(2,4-dinitrophenyl)hydrazone
- J-003322
- AKOS003238408
- BAA15784
- N-[(E)-benzylideneamino]-2,4-dinitroaniline
- AKOS015916561
- DZPRPFUXOZTWAJ-NTEUORMPSA-N
- AS-75914
- 1157-84-2
- Benzaldehyd-2,4-dinitrophenylhydrazon
- Benzaldehyde-\u200b2,\u200b4-\u200bdinitrophenylhydrazo\u200bne
- MDL： MFCD00156353
- Inchi： 1S/C13H10N4O4/c18-16(19)11-6-7-12(13(8-11)17(20)21)15-14-9-10-4-2-1-3-5-10/h1-9,15H/b14-9+
- InChI Key： DZPRPFUXOZTWAJ-NTEUORMPSA-N
- SMILES： [O-][N+](C1C=C(C=CC=1N/N=C/C1C=CC=CC=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 286.07000
Monoisotopic Mass: 286.07
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 398
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Surface Charge: 0
XLogP3: 2.5
Topological Polar Surface Area: 111

Experimental Properties

Color/Form: Not determined
Density: 1.39
Melting Point: 240.0 to 244.0 deg-C
Boiling Point: 458.5 °C at 760 mmHg
Flash Point: Fahrenheit: 35.6 ° f
Celsius: 2 ° c
Refractive Index: 1.649
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
PSA: 116.03000
LogP: 4.06840
Color/Form: 100 μg/mL in acetonitrile (as the aldehyde)
Solubility: Not determined

Benzaldehyde-\u200b2,\u200b4-\u200bdinitrophenylhydrazo\u200bne Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H228-H315-H319
Warning Statement： P210-P240-P241-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 1648 3/PG 2
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S26-S36-S45-S27-S16-S39
Hazardous Material Identification：
Risk Phrases：R36/37/38
PackingGroup：III
Storage Condition：2-8°C

Benzaldehyde-\u200b2,\u200b4-\u200bdinitrophenylhydrazo\u200bne Customs Data

HS CODE：2928000090
Customs Data：

China Customs Code:
2928000090

Overview:

2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Benzaldehyde-\u200b2,\u200b4-\u200bdinitrophenylhydrazo\u200bne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	DRE-C10532010-100mg	Benzaldehyd-2,4-dinitrophenylhydrazone	1157-84-2		100mg	￥ 891	2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152353-1g	Benzaldehyde-\u200b2,\u200b4-\u200bdinitrophenylhydrazo\u200bne	1157-84-2	>98.0%(T)	1g	¥197.90	2023-09-04
TRC	B185815-1mg	Benzaldehyde-\u200b2,\u200b4-\u200bdinitrophenylhydrazo\u200bne	1157-84-2		1mg	$ 190.00	2023-04-19
TRC	B185815-10mg	Benzaldehyde-\u200b2,\u200b4-\u200bdinitrophenylhydrazo\u200bne	1157-84-2		10mg	$ 1499.00	2023-04-19
BAI LING WEI Technology Co., Ltd.	M-8315-R-DNPH-04-1mL	Benzaldehyde-DNPH,0.1 mg/mL in Acetonitrile	1157-84-2	0.1 mg/mL in Acetonitrile	1mL	￥ 309	2022-04-25
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B1593-1G	Benzaldehyde 2,4-Dinitrophenylhydrazone	1157-84-2	>98.0%(T)	1g	¥200.00	2024-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B1593-10G	Benzaldehyde 2,4-Dinitrophenylhydrazone	1157-84-2	>98.0%(T)	10g	¥590.00	2024-04-18
abcr	AB137068-1 g	Benzaldehyde-2,4-dinitrophenylhydrazone, 98%; .	1157-84-2	98%	1 g	€50.10	2023-07-20
abcr	AB137068-10 g	Benzaldehyde-2,4-dinitrophenylhydrazone, 98%; .	1157-84-2	98%	10 g	€189.40	2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	CRM47343		1157-84-2		1PKG	￥447.39	2023-01-04

Benzaldehyde-\u200b2,\u200b4-\u200bdinitrophenylhydrazo\u200bne Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:1157-84-2)Benzaldehyde-2，4-dinitrophenylhydrazone

Order Number:LE11042

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:04

Price ($):discuss personally

Email:18501500038@163.com

Benzaldehyde-\u200b2,\u200b4-\u200bdinitrophenylhydrazo\u200bne Related Literature

1. Addition of organoberyllium hydrides to some cyanides

Geoffrey E. Coates,David L. Smith J. Chem. Soc. Dalton Trans. 1974 1737
2. 713. Amine oxidation. Part VII. Cleavage of tetra-N-substituted 1,2-diamines by manganese dioxide

E. F. Curragh,H. B. Henbest,A. Thomas J. Chem. Soc. 1960 3559
3. 1149. Polar influences in radical reactions. Part III. The abstraction of benzylic hydrogen atoms from dibenzyl ethers by benzyl radicals

R. L. Huang,H. H. Lee,M. S. Malhotra J. Chem. Soc. 1964 5951
4. 941. The chemical effects of γ-radiation on organic systems. Part II. The action of radiation on benzyl alcohol alone or mixed with acetone or bromobenzene

G. A. Swan,D. Wright J. Chem. Soc. 1958 4673
5. 370. Studies of trifluoroacetic acid. Part XVII. Reaction of acyl trifluoroacetates with βC-, β-, and α-acetals of D-glucitol

E. J. Bourne,J. Burdon,J. C. Tatlow J. Chem. Soc. 1959 1864

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